Cas no 17082-47-2 (Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon)

• Product Name: Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon
• CAS No: 17082-47-2
• Molecular Formula: C₈H₂₄O₄Si₅
• Molecular Weight: 324.7013
• MDL: MFCD00053848
• CID: 87791
• PubChem ID: 87560382

Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon Properties

Names and Identifiers

• Tetrakis-(dimethylsiloxy)-silane
• Tetrakis(dimethylsiloxy)silane
• Tetrakis(dimethylsilyloxy)silane
• Tetrakis(dimethylsilyl) orthosilicate
• T 1915
• TSL 8248
• SIT 7278
• SIT 7278.0
• Silicic acid tetrakis(dimethylsilyl) ester
• 1,1,5,5-Tetramethyl-3,3-bis(dimethylsiloxy)pentanetrisiloxane
• 1,1,5,5-Tetramethyl-3,3-bis(dimethylsilyloxy)pentanetrisiloxane
• C8H28O4Si5
• tetradimethylsilyl silicate
• Tetrakis(dimethylsilyl) orthosilicate, 96%
• V1128
• T2102
• Tetrakis(dimethylsilyl) Orthosilicate
• TRISILOXANE,3,3-BIS[(DIMETHYLSILYL)OXY]-1,1,5,5-TETRAMETHYL-
• 17082-47-2
• tetrakis(dimethylsilyl)orthosilicate
• FS-5250
• CS-0187689
• DTXSID701306610
• EN300-7549848
• A857257
• AKOS015840080
• J-010651
• SCHEMBL217199
• S15675
• TETRAKIS(DIMETHYLSILOXY)SILANE
• TETRAKIS(DIMETHYLSILYLOXY)SILANE
• tetrakis(dimethylsilyl) orthosilicate

• MDL： MFCD00053848
• InChIKey： UOUILILVWRHZSH-UHFFFAOYSA-N
• Inchi： 1S/C8H24O4Si5/c1-13(2)9-17(10-14(3)4,11-15(5)6)12-16(7)8/h1-8H3
• SMILES： [Si](O[Si](C([H])([H])[H])C([H])([H])[H])(O[Si](C([H])([H])[H])C([H])([H])[H])(O[Si](C([H])([H])[H])C([H])([H])[H])O[Si](C([H])([H])[H])C([H])([H])[H] |^1:2,12,22,32|
• BRN： 1793898

Computed Properties

• Exact Mass: 328.08300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 324.05209191g/mol
• Heavy Atom Count: 17
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• LogP: 1.42200
• PSA: 36.92000
• Refractive Index: n20/D 1.387(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• Boiling Point: 190°C(lit.)
• Melting Point: <0°C
• Vapor Pressure: No data available
• Flash Point: 67°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive
• Density: 0.884 g/mL at 25 °C(lit.)

Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S23;S24/25
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Argon filled storage
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：10-21

Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents